6-(4-Methylphenyl)sulfanylhexane-1-thiol
Description
6-(4-Methylphenyl)sulfanylhexane-1-thiol is a sulfur-containing organic compound featuring a hexane backbone with a terminal thiol (-SH) group and a 4-methylphenylsulfanyl group at the sixth carbon. This structure combines a hydrophobic alkyl chain with aromatic and sulfur-based functional groups, making it relevant in materials science, particularly for applications requiring self-assembled monolayers (SAMs) or polymer crosslinking. The thiol group’s nucleophilicity and redox sensitivity contrast with the thioether’s relative stability, creating a balance between reactivity and structural integrity .
Properties
IUPAC Name |
6-(4-methylphenyl)sulfanylhexane-1-thiol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20S2/c1-12-6-8-13(9-7-12)15-11-5-3-2-4-10-14/h6-9,14H,2-5,10-11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KEFPAKPMJVOEIO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)SCCCCCCS |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Research Findings and Data Gaps
- Spectroscopic Data : The target compound’s ¹H NMR would show aromatic protons (δ 7.1–7.3 ppm) and aliphatic signals (δ 1.2–2.6 ppm), distinct from sulfonamides’ downfield NH peaks (δ 10.4–10.6 ppm) .
- Toxicity: Limited data exist for the target compound, but analogous thiols () suggest acute toxicity via inhalation or dermal exposure .
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